Cas no 1396845-86-5 (N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide
• CAS No: 1396845-86-5
• MF: C₁₅H₁₄ClN₃O₂S
• MW: 335.808560848236
• CID: 5948698
• PubChem ID: 71802274
• Update Time: 2025-05-19

N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide
• N-(2-chlorophenyl)-7-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• 2H,6H-Pyrimido[2,1-b][1,3]thiazine-3-carboxamide, N-(2-chlorophenyl)-3,4-dihydro-7-methyl-6-oxo-
• N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• N-(2-chlorophenyl)-7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide
• F6404-0555
• 1396845-86-5
• AKOS024553987
• CHEMBL3444224

• Inchi： 1S/C15H14ClN3O2S/c1-9-6-17-15-19(14(9)21)7-10(8-22-15)13(20)18-12-5-3-2-4-11(12)16/h2-6,10H,7-8H2,1H3,(H,18,20)
• InChI Key： KLKVFTCOSNWTKA-UHFFFAOYSA-N
• SMILES： S1CC(C(NC2=CC=CC=C2Cl)=O)CN2C(=O)C(C)=CN=C12

Computed Properties

• Exact Mass: 335.0495256g/mol
• Monoisotopic Mass: 335.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 12.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido2,1-b1,3thiazine-3-carboxamide

Introduction to N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide (CAS No. 1396845-86-5)

N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide, identified by its CAS number 1396845-86-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule belongs to the pyrimidothiazine class, a structural framework known for its diverse biological activities and potential therapeutic applications.

The structural complexity of N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide arises from the fusion of a pyrimidine ring with a thiazine moiety. The presence of a 2-chlorophenyl substituent at the nitrogen position of the pyrimidine ring introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity. Additionally, the 7-methyl group and the 6-oxo functionality contribute to the overall pharmacophoric properties of the molecule.

In recent years, there has been growing interest in pyrimidothiazine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise as inhibitors of key enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The unique structural features of N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide, particularly the combination of chlorophenyl and methyl substituents, make it a valuable scaffold for further derivatization and optimization.

The synthesis of N-(2-chlorophenyl)-7-methyl-6-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chlorophenyl group typically involves halogenation reactions or cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. The formation of the pyrimidothiazine core necessitates cyclization reactions under controlled temperatures and inert atmospheres to ensure high yields and purity.

The pharmacological evaluation of N-(< strong > 2-chlorophenyl strong >)-< strong > 7-methyl strong > -< strong > 6-oxo strong > -< strong > 2h , 3h , 4h , 6h -pyrimido [ 2 , 1 - b ] [ 1 , 3 ] thiazine - 3 - carboxamide strong > has revealed several intriguing properties. Preclinical studies have demonstrated its potential as an antagonist of certain ion channels and as a modulator of intracellular signaling pathways. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a promising candidate for further investigation in drug discovery programs.

The role of computational chemistry in the study of N-(< strong > 2-chlorophenyl strong >)-< strong > 7-methyl strong > -< strong > 6-oxo strong > -< strong > 2h , 3h , 4h , 6h -pyrimido [ 2 , 1 - b ] [ 1 , 3 ] thiazine - 3 - carboxamide strong > has been instrumental in understanding its binding interactions and pharmacokinetic properties. Molecular docking simulations have provided insights into how this compound interacts with its target proteins at an atomic level. These simulations have helped identify key residues that contribute to binding affinity and have guided the design of analogs with improved pharmacological profiles.

In addition to its potential therapeutic applications, N-(< strong > 2-chlorophenyl strong >)-< strong > 7-methyl strong > -< strong > 6-oxo strong > -< strong > 2h , 3h , 4h , 6h -pyrimido [ 2 , 1 - b ] [ 1 , 3 ] thiazine - 3 - carboxamide strong > has been explored for its role in chemical biology research. Its unique structural features make it a useful tool for studying enzyme mechanisms and protein-protein interactions. Researchers have utilized this compound to probe the function of key enzymes involved in metabolic pathways and signal transduction processes.

The future direction of research on N-(< strong > 2-chlorophenyl strong >)-< strong > 7-methyl strong > -< strong > 6-oxo strong > -< strong >